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Compound of Interest

Compound Name: 4-(Methylthio)phenol

Cat. No.: B156131 Get Quote

Essential Safety Guide for Handling 4-
(Methylthio)phenol
This guide provides critical safety, handling, and disposal protocols for 4-(Methylthio)phenol
(CAS No. 1073-72-9). Adherence to these procedures is mandatory to ensure the safety of all

laboratory personnel and to minimize environmental impact.

Hazard Identification and Classification
4-(Methylthio)phenol is a hazardous substance that requires careful handling. Its primary risks

are associated with irritation and acute toxicity.[1][2][3] The following table summarizes its

classification under the Globally Harmonized System (GHS).
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Hazard Class GHS Hazard Code Hazard Statement

Acute Toxicity, Oral H302 Harmful if swallowed.[2][4]

Acute Toxicity, Dermal H312 Harmful in contact with skin.[2]

Acute Toxicity, Inhalation H332 Harmful if inhaled.[2]

Skin Corrosion/Irritation H315 Causes skin irritation.[1][3]

Serious Eye Damage/Irritation H319
Causes serious eye irritation.

[1][3]

Specific Target Organ Toxicity H335
May cause respiratory

irritation.[1][3]

Hazardous to the Aquatic

Environment
H412

Harmful to aquatic life with

long lasting effects.[4]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is the most critical line of defense against exposure. The use

of appropriate engineering controls, such as a chemical fume hood, is assumed for all

operations.[1][5][6]
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Protection Type Required Equipment
Specification & Best
Practices

Eye & Face Protection
Chemical Splash Goggles &

Face Shield

Goggles are mandatory at all

times.[1] A face shield must be

worn over goggles during

procedures with a high risk of

splashing.[5]

Hand Protection Chemical-Resistant Gloves

Nitrile (min. 8 mil), neoprene,

or butyl rubber gloves are

recommended.[5] Double-

gloving is advised for

enhanced protection. Always

inspect gloves for integrity

before use and wash hands

thoroughly after removal.[2]

Body Protection Laboratory Coat & Apron

A fully buttoned, long-sleeved

lab coat is required.[5] For

significant quantities or splash

risks, wear a chemical-

resistant apron (neoprene or

butyl rubber) over the lab coat.

[6]

Foot Protection Closed-Toe Shoes

Substantial, closed-toe shoes

are mandatory.[1] Safety shoes

are recommended for

additional protection.[1]

Respiratory Protection NIOSH-Approved Respirator

Required when handling the

powder outside of a certified

chemical fume hood or if

aerosolization is possible.[5]

Use a respirator with an

appropriate particulate filter

(e.g., N95) or organic vapor

cartridge.[7]
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Operational Plan: Step-by-Step Handling Procedure
The following workflow outlines the essential steps for safely handling 4-(Methylthio)phenol in
a laboratory setting. All steps must be performed inside a certified chemical fume hood.[6]
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Cleanup

Verify Fume Hood
Certification & Flow

Locate Emergency Equipment
(Shower, Eyewash, Spill Kit)

Don All Required PPE
(Gloves, Goggles, Coat)

Gently Open Container
to Avoid Dust

Weigh and Transfer Chemical
Using Non-Sparking Tools

Slowly Add Solid to Solvent
to Prevent Splashing

Keep Container Tightly
Sealed When Not in Use

Decontaminate Work Surface
and Equipment

Segregate Waste into
Labeled Hazardous Waste Container

Remove PPE Carefully
(Gloves Last)

Wash Hands Thoroughly
with Soap and Water

Click to download full resolution via product page

Diagram: Standard workflow for handling 4-(Methylthio)phenol.
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Detailed Protocol:

Preparation:

Ensure the work area within the chemical fume hood is clean and uncluttered.[5]

Verify that a safety shower and emergency eyewash station are accessible and functional.

[1]

Confirm a chemical spill kit equipped for phenols is readily available.[5]

Don all required PPE as specified in the table above before approaching the chemical

storage area.[2]

Handling:

Carefully open the container, avoiding any action that could generate dust.[1]

Use spark-proof tools to weigh and transfer the chemical.

If preparing a solution, add the 4-(Methylthio)phenol solid to the solvent slowly while

stirring to prevent splashing and aerosol generation.[5]

Keep the primary container tightly closed when not in active use.[1]

Cleanup:

Wipe down the work surface and any equipment used with an appropriate

decontaminating solvent.

Dispose of all contaminated materials, including disposable gloves and weigh boats, into a

designated hazardous waste container.[8]

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after the procedure is complete.[1][2]

Emergency Procedures for Exposure
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Immediate and correct action is vital in the event of an exposure.

Exposure Route Immediate First Aid Response

Skin Contact

Immediately remove all contaminated clothing,

including shoes and belts.[2] Wipe the affected

area with a gauze pad soaked in polyethylene

glycol (PEG 300 or 400), if available.[5][9] Flush

the skin with copious amounts of water for at

least 15 minutes.[1] Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with water for at least 15

minutes, holding eyelids open.[1] Remove

contact lenses if present and easy to do.[2]

Seek immediate medical attention.

Inhalation

Move the affected person to fresh air and keep

them warm and at rest.[2] If breathing is difficult,

administer oxygen. If breathing has stopped,

provide artificial respiration.[1] Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting.[1] Rinse the mouth

thoroughly with water. If the person is

conscious, have them drink a small amount of

water. Seek immediate medical attention.

Disposal Plan
All waste containing 4-(Methylthio)phenol must be treated as hazardous waste and disposed

of in accordance with institutional and local regulations.[5][8]
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Waste Segregation & Storage

Waste Generated
(Solid, Liquid, Contaminated PPE)

Use Designated, Compatible,
and Labeled Hazardous

Waste Container

Label Container with:
'HAZARDOUS WASTE'
'4-(Methylthio)phenol'

Approximate Concentration

Do NOT Mix with
Other Waste Streams

Store in a Secure, Ventilated Area
Away from Incompatible Materials

(e.g., Strong Oxidizers)

Arrange for Pickup by
Licensed Hazardous

Waste Collector

Click to download full resolution via product page

Diagram: Disposal pathway for 4-(Methylthio)phenol waste.

Disposal Protocol:

Waste Collection:
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Collect all materials containing 4-(Methylthio)phenol (residue, contaminated labware,

gloves, etc.) in a dedicated, chemically compatible, and leak-proof container.[8]

The container must be kept tightly sealed except when adding waste.[8]

Labeling:

Clearly label the waste container with the words "HAZARDOUS WASTE," the full chemical

name "4-(Methylthio)phenol," and an estimate of the concentration.[8]

Storage:

Store the sealed waste container in a designated satellite accumulation area that is cool,

dry, and well-ventilated.[1]

Ensure the storage area is away from incompatible materials, particularly strong bases

and strong oxidizing agents.[1]

Final Disposal:

Contact your institution's Environmental Health & Safety (EHS) office to arrange for the

collection and disposal of the waste.[1] Disposal must be conducted by a licensed and

authorized waste management facility.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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